![molecular formula C7H9ClN2OS B7570137 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide](/img/structure/B7570137.png)
2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide
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Overview
Description
2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide is not fully understood. However, it is believed to inhibit the growth of microorganisms and tumor cells by interfering with their metabolic processes. It may also act as a DNA intercalating agent, causing damage to the DNA of the target cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause changes in the biochemical and physiological processes of cells. It has been shown to inhibit the activity of enzymes involved in cellular metabolism and to induce apoptosis in tumor cells. Additionally, it has been shown to have immunomodulatory effects, potentially enhancing the immune response to infections and tumors.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide in lab experiments is its broad spectrum of activity against various microorganisms and tumor cells. Additionally, it is relatively easy to synthesize and has low toxicity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in therapeutic applications.
Future Directions
There are several potential future directions for research on 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide. One area of interest is its potential use as a herbicide and insecticide, as it has been shown to have activity against various plant and insect species. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in therapeutic applications. Finally, studies on its pharmacokinetics and pharmacodynamics could provide valuable information for its potential use in humans.
Synthesis Methods
The synthesis of 2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide involves the reaction of 2-chloroacetamide with 4-methyl-1,3-thiazol-5-ylmethylamine in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through filtration and recrystallization.
Scientific Research Applications
2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to have antibacterial, antifungal, and antitumor properties. Additionally, it has been studied for its potential use as a herbicide and insecticide.
Properties
IUPAC Name |
2-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2OS/c1-5-6(12-4-10-5)3-9-7(11)2-8/h4H,2-3H2,1H3,(H,9,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEGNGSXIGZGRSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.